Cas no 112291-51-7 (1,2,3-Triazine, 4,5,6-trifluoro-)

• Product Name: 1,2,3-Triazine, 4,5,6-trifluoro-
• CAS No: 112291-51-7
• MF: C₃F₃N₃
• MW: 135.047410011292
• CID: 1200339
• PubChem ID: 13899144
• Update Time: 2025-04-20

1,2,3-Triazine, 4,5,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazine, 4,5,6-trifluoro-
• 4,5,6-trifluorotriazine
• SCHEMBL1412847
• 112291-51-7
• 4,5,6-Trifluoro-1,2,3-triazine
• DTXSID90552048
• JOENPVVANNJTIC-UHFFFAOYSA-N
• perfluorotriazine

• Inchi： 1S/C3F3N3/c4-1-2(5)7-9-8-3(1)6
• InChI Key： JOENPVVANNJTIC-UHFFFAOYSA-N
• SMILES： FC1C(=NN=NC=1F)F

Computed Properties

• Exact Mass: 135.0045
• Monoisotopic Mass: 135.00443150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67